4-hydroxy-1-(4-(methylsulfonyl)phenyl)pyridin-2(1H)-one

• Molecular Formula: C12H11NO4S
• Molecular Weight: 265.29 g/mol
• IUPAC Name: 4-hydroxy-1-(4-methylsulfonylphenyl)pyridin-2-one
• InChI: InChI=1S/C12H11NO4S/c1-18(16,17)11-4-2-9(3-5-11)13-7-6-10(14)8-12(13)15/h2-8,14H,1H3
• InChI Key: HRJFEFHOQBDDMT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)N2C=CC(=CC2=O)O

Description

4-hydroxy-1-(4-(methylsulfonyl)phenyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C12H11NO4S and its molecular weight is 265.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirring suspension of 4-(benzyloxy)-1-(4-(methylsulfonyl)phenyl)-pyridine-2(1H)-one (3.0 g, 8.44 mmol) and palladium on activated carbon (1.63 g, 10 wt. %, wet, Aldrich) in THF (150 mL) and methanol (250 mL) was under hydrogen (balloon) for 1 hr. The resulting mixture was purged with nitrogen and then diluted with THF (150 mL) and methanol (50 mL). After stirring under nitrogen for 30 min, the mixture was filtered through a pad of CELITE® 545 filter aid and the filtrate was evaporated under reduced pressure to give 2.28 g crude product as a dark greenish solid. MS (ESI) 266 (M+H).